D-Glucosaminic acid

Description

D-Glucosaminic acid, also known as 2-amino-2-deoxy-D-gluconic acid, is a naturally occurring amino sugar with significant roles in various biological processes . It can be prepared through the air oxidation of D-glucosamine, catalyzed by glucose oxidase, on a multigram scale . Research indicates its importance in pharmaceutical development, particularly in drugs targeting joint health due to its role in cartilage formation and repair . It is also utilized in cosmetic formulations for its moisturizing properties, enhancing skin hydration and elasticity . Furthermore, D-Glucosaminic acid serves as a dietary supplement in the food industry, potentially alleviating symptoms of osteoarthritis and promoting joint health .

Beyond these applications, D-Glucosaminic acid is essential in biotechnology, where researchers use it in cell culture media to enhance cell growth and viability, especially in studies involving cartilage and connective tissues . It is also crucial in studying glycosaminoglycans, which are vital for understanding various biological processes and developing new therapeutic strategies . A related compound, D-glucosaminic acid 6-phosphate, is a carbohydrate phosphate derivative .

The compound has diverse applications and is used in pharmaceutical development, cosmetic formulations, the food industry, and biotechnology . In research, D-Glucosaminic acid's role extends to the study of glycosaminoglycans, which are crucial for understanding biological processes and developing new therapeutic strategies . D-Glucosaminic acid can be efficiently produced from glucosamine through oxidative fermentation using Pseudomonas putida GNA5 .

• CAS No.: 3646-68-2
• Product Name: D-Glucosaminic acid
• Molecular Formula: C6H13NO6
• Molecular Weight: 195.17 g/mol
• IUPAC Name: 2-amino-3,4,5,6-tetrahydroxyhexanoic acid
• Standard InChI: InChI=1S/C6H13NO6/c7-3(6(12)13)5(11)4(10)2(9)1-8/h2-5,8-11H,1,7H2,(H,12,13)
• Standard InChIKey: UFYKDFXCZBTLOO-UHFFFAOYSA-N
• SMILES: C(C(C(C(C(C(=O)O)N)O)O)O)O
• Canonical SMILES: C(C(C(C(C(C(=O)O)N)O)O)O)O
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: 2-amino-2-deoxy-D-gluconic acid; 2-amino-2-deoxygluconic acid; D-glucosaminic acid; glucosaminic acid; glucosaminic acid, (D)-isome
• PubChem Compound: 235915
• Last Modified: Aug 15 2023